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Compound of Interest

Compound Name: UVARIGRANOL B

Cat. No.: B597468 Get Quote

An In-depth Technical Guide to UVARIGRANOL B and its Analogues for Researchers,

Scientists, and Drug Development Professionals.

Introduction
UVARIGRANOL B is a naturally occurring polyoxygenated cyclohexene, a class of compounds

that has garnered significant interest in the scientific community due to their diverse biological

activities. These compounds are predominantly isolated from plants of the Annonaceae family,

particularly the genus Uvaria. This technical guide provides a comprehensive overview of

UVARIGRANOL B and its analogues, focusing on their chemical properties, biological

activities, and potential mechanisms of action, with a clear delineation of the current state of

knowledge and areas requiring further investigation.

Chemical Properties of UVARIGRANOL B
(+)-UVARIGRANOL B was first isolated from the stems of Uvaria rufa[1]. Its chemical structure

and properties are summarized in the table below.
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Property Value Reference

Molecular Formula C23H22O8 [1]

Molecular Weight 426.42 g/mol [1]

CAS Number 164204-79-9

Class Polyoxygenated Cyclohexene [1]

Natural Source
Uvaria grandiflora (roots),

Uvaria rufa (stems)
[1]

Biological Activities and Analogues
Research into the biological activities of UVARIGRANOL B itself is limited. However, the

broader family of polyoxygenated cyclohexenes from Uvaria species has demonstrated a range

of biological effects, including cytotoxic, anti-inflammatory, and antimicrobial activities.

Cytotoxic Activity
Direct testing of (+)-UVARIGRANOL B against human colorectal carcinoma (HCT 116) and

human prostate carcinoma (22Rv1) cell lines showed no significant cytotoxic activity[1]. In

contrast, other polyoxygenated cyclohexenes and compounds isolated from Uvaria species

have shown notable cytotoxic effects.
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Compound Cell Line(s) IC50 Value (μM) Reference

(+)-UVARIGRANOL B HCT 116, 22Rv1 > 100 [1]

(-)-Zeylenol
MDA-MB-231 (human

breast cancer)
54

(+)-Grandifloracin
PANC-1 (pancreatic

cancer)
14.5 [2][3]

PSN-1 (pancreatic

cancer)
32.6 [2][3]

MIA PaCa-2

(pancreatic cancer)
17.5 [2][3]

KLM-1 (pancreatic

cancer)
32.7 [2][3]

Anti-inflammatory Activity
While (+)-UVARIGRANOL B has not been specifically evaluated for anti-inflammatory activity,

several of its analogues have shown promising results. The mechanism of action for some of

these analogues appears to involve the inhibition of key inflammatory mediators and signaling

pathways.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC10841530/
https://pubmed.ncbi.nlm.nih.gov/22676269/
https://pubs.acs.org/doi/abs/10.1021/np300295h
https://pubmed.ncbi.nlm.nih.gov/22676269/
https://pubs.acs.org/doi/abs/10.1021/np300295h
https://pubmed.ncbi.nlm.nih.gov/22676269/
https://pubs.acs.org/doi/abs/10.1021/np300295h
https://pubmed.ncbi.nlm.nih.gov/22676269/
https://pubs.acs.org/doi/abs/10.1021/np300295h
https://www.benchchem.com/product/b597468?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b597468?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Compound Assay
IC50 / EC50 Value
(μM)

Reference

(-)-Zeylenone

Nitric Oxide (NO)

production in LPS-

stimulated RAW 264.7

cells

20.18 [4][5]

Flexuvarol B

Superoxide anion

generation in fMLP-

stimulated human

neutrophils

2.25 - 5.55 [6]

Elastase release in

fMLP-stimulated

human neutrophils

2.25 - 5.55 [6]

5-hydroxy-6,7-

dimethoxy-flavone

Superoxide anion

generation in fMLP-

stimulated human

neutrophils

1.19 [6]

Antimicrobial Activity
Crude extracts from Uvaria rufa, the plant source of (+)-UVARIGRANOL B, have demonstrated

antibacterial activity against Escherichia coli, Bacillus subtilis, and Staphylococcus aureus[7][8].

However, the specific contribution of UVARIGRANOL B to this activity has not been

determined.

Synthesis of UVARIGRANOL B Analogues
To date, the total synthesis of UVARIGRANOL B has not been reported in the literature. The

synthesis of other polyoxygenated cyclohexenes is complex and represents a significant

challenge in organic chemistry.

Signaling Pathways and Mechanism of Action
Direct studies on the signaling pathways modulated by UVARIGRANOL B are currently

unavailable. However, research on its analogue, (-)-zeylenone, provides valuable insights into
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the potential mechanisms of this class of compounds. (-)-Zeylenone has been shown to exert

its anti-inflammatory effects by downregulating the NF-κB signaling pathway[4][5]. This

pathway is a critical regulator of the inflammatory response, controlling the expression of pro-

inflammatory cytokines and enzymes.

The proposed mechanism of action for the anti-inflammatory activity of (-)-zeylenone is

illustrated below.
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Caption: Proposed anti-inflammatory mechanism of (-)-zeylenone via inhibition of the NF-κB

signaling pathway.

Experimental Protocols
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Cytotoxicity Assay (MTT Assay)
The cytotoxic activity of (+)-UVARIGRANOL B was evaluated using a standard MTT (3-(4,5-

dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

Cell Culture: HCT 116 and 22Rv1 cells were cultured in appropriate media supplemented

with fetal bovine serum and antibiotics at 37°C in a humidified atmosphere with 5% CO2.

Cell Seeding: Cells were seeded into 96-well plates at a density of 5 x 10^3 cells per well

and allowed to adhere overnight.

Compound Treatment: The cells were treated with various concentrations of the test

compounds (including (+)-UVARIGRANOL B) and incubated for 72 hours.

MTT Addition: After the incubation period, MTT solution (5 mg/mL in PBS) was added to

each well, and the plates were incubated for an additional 4 hours at 37°C.

Formazan Solubilization: The medium was removed, and the formazan crystals were

dissolved in dimethyl sulfoxide (DMSO).

Absorbance Measurement: The absorbance was measured at 570 nm using a microplate

reader.

Data Analysis: The percentage of cell viability was calculated relative to the untreated control

cells. The IC50 value, the concentration of the compound that causes 50% inhibition of cell

growth, was determined from the dose-response curves.

Conclusion and Future Directions
UVARIGRANOL B is a member of the promising class of polyoxygenated cyclohexenes. While

initial studies on its cytotoxic activity have not yielded significant results, the demonstrated anti-

inflammatory and other biological activities of its close analogues suggest that further

investigation into the therapeutic potential of UVARIGRANOL B is warranted. Future research

should focus on:

Broader Biological Screening: Evaluating the anti-inflammatory, antimicrobial, and other

biological activities of pure (+)-UVARIGRANOL B.
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Synthesis of Analogues: Developing synthetic routes to UVARIGRANOL B and its analogues

to enable structure-activity relationship (SAR) studies and optimization of biological activity.

Mechanism of Action Studies: Elucidating the specific molecular targets and signaling

pathways modulated by UVARIGRANOL B.

This technical guide provides a foundation for researchers and drug development professionals

to build upon in the exploration of UVARIGRANOL B and its analogues as potential therapeutic

agents. The provided data and protocols can serve as a starting point for further in-depth

studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b597468?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b597468?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

